6-Amidino-2-naphthol molecular weight
6-Amidino-2-naphthol molecular weight
Introduction
6-Amidino-2-naphthol is a pivotal chemical entity situated at the crossroads of pharmaceutical synthesis and metabolic studies. While not an active pharmaceutical ingredient (API) in itself, its significance to researchers, scientists, and drug development professionals is profound. It is most notably recognized as the key synthetic precursor and a primary metabolite of Nafamostat Mesylate, a potent serine protease inhibitor.[1][2] This guide provides a comprehensive technical overview of 6-Amidino-2-naphthol, focusing on its chemical identity, synthesis, analytical characterization, and its crucial roles in both the production and the biological lifecycle of a clinically relevant drug. A critical point of clarification addressed herein is the distinction between the 6-Amidino-2-naphthol free base and its more commonly handled salt forms, particularly the methanesulfonate (mesylate) salt, which is the focus of most commercial and synthetic applications.
Physicochemical Properties and Identification
Understanding the fundamental properties of a compound is the bedrock of its application. The term "6-Amidino-2-naphthol" can be ambiguous; therefore, it is imperative to distinguish between the parent compound and its common salt forms, which exhibit different molecular weights and physical properties. The methanesulfonate salt is the most frequently encountered form in a laboratory setting due to its improved stability and handling characteristics.
Chemical Identity
The free base and its two common salt forms are distinguished by their counter-ions, which significantly alters their molecular weight and CAS registry number.
| Compound Form | Molecular Formula | Molecular Weight ( g/mol ) | CAS Number |
| 6-Amidino-2-naphthol (Free Base) | C₁₁H₁₀N₂O | 186.21 | 58200-88-7 |
| 6-Amidino-2-naphthol Methanesulfonate | C₁₂H₁₄N₂O₄S | 282.32 | 82957-06-0 |
| 6-Amidino-2-naphthol Hydrochloride | C₁₁H₁₁ClN₂O | 222.67 | 66217-10-5 |
Physical and Chemical Properties (Methanesulfonate Salt)
The methanesulfonate salt (CAS: 82957-06-0) is the most relevant form for synthesis and research applications.[3]
| Property | Value | Reference(s) |
| Appearance | White to Off-White Crystalline Solid | [4][5] |
| Melting Point | 230 - 233 °C | [4][5] |
| Solubility | Slightly soluble in Acetonitrile and DMSO | [4][5] |
| Stability | Hygroscopic | [4][5] |
| Storage | Store at 2-8°C under inert gas (Nitrogen or Argon) | [1][4] |
| Purity (Typical) | >98.5% | [1] |
Chemical Structures
The structural differences between the free base and its methanesulfonate salt are illustrated below. The salt formation occurs at the basic amidino group.
Synthesis of 6-Amidino-2-naphthol Methanesulfonate
The synthesis of 6-Amidino-2-naphthol Methanesulfonate is a multi-step process that is crucial for the manufacturing of Nafamostat. Modern synthetic routes have been optimized to avoid hazardous reagents and improve scalability. The most authoritative and industrially viable method involves an improved Pinner reaction starting from 6-Cyano-2-naphthol.
Rationale for the Improved Pinner Reaction
The traditional synthesis route for amidines from nitriles often involved the use of highly toxic reagents like copper cyanide.[6] Furthermore, the classic Pinner reaction requires bubbling anhydrous HCl gas into an alcohol, a procedure that is difficult to control on an industrial scale and poses significant handling risks. The "improved" method circumvents these issues by generating HCl in situ from the reaction of acetyl chloride with an alcohol (e.g., methanol or ethanol).[6] This approach offers superior control over the amount of HCl produced, enhances reproducibility, and simplifies the operational procedure, making it far more suitable for large-scale production.[6]
Experimental Protocol: Synthesis from 6-Cyano-2-naphthol
This protocol is a synthesized methodology based on established and patented procedures.[4][6]
Step 1: Formation of the Imidate Hydrochloride (Pinner Reaction)
-
Charge a dry, inerted, jacketed reactor with anhydrous ethanol (approx. 10 volumes relative to the nitrile).
-
Cool the reactor to 0-5 °C with constant stirring.
-
Slowly add acetyl chloride (approx. 8-10 equivalents) dropwise, ensuring the temperature is maintained below 5 °C. The reaction of acetyl chloride with ethanol generates hydrogen chloride.
-
After the addition is complete, stir the solution at 0-5 °C for 30 minutes.
-
Add 6-Cyano-2-naphthol (1.0 equivalent) portion-wise to the reaction mixture.
-
Allow the reaction temperature to rise to 10 °C and maintain for 10-12 hours until nitrile consumption is confirmed by HPLC.
-
Upon completion, add an anti-solvent such as methyl tert-butyl ether or isopropyl ether to precipitate the intermediate product, 6-hydroxy-2-naphthalene imino methyl ester hydrochloride.
-
Filter the resulting solid, wash with the anti-solvent, and dry under vacuum.
Step 2: Ammonolysis to form 6-Amidino-2-naphthol
-
Suspend the dried imidate hydrochloride intermediate in ethanol (approx. 8-10 volumes).
-
Heat the suspension to 50 °C.
-
Bubble dry ammonia gas through the heated suspension for 3-4 hours. Monitor the reaction for the disappearance of the intermediate.
-
Once the reaction is complete, remove the solvent under reduced pressure to yield a solid residue, which is the crude 6-Amidino-2-naphthol free base.
Step 3: Salt Formation and Purification
-
Suspend the crude solid in methanol.
-
Add a saturated aqueous solution of sodium bicarbonate and stir to convert any remaining hydrochloride salt to the free base, which precipitates. Filter and wash the solid with water until neutral.
-
Suspend the washed solid in methanol and add methanesulfonic acid (1.0-1.1 equivalents) dropwise.
-
Stir the mixture, then add methyl tert-butyl ether to precipitate the final product, 6-Amidino-2-naphthol Methanesulfonate.
-
Filter the solid and wash with methyl tert-butyl ether.
-
For final purification, recrystallize the product from ethanol to yield a high-purity crystalline solid (typically >99%).[4]
Analytical Characterization
Rigorous analytical testing is essential to confirm the identity, purity, and quality of 6-Amidino-2-naphthol Methanesulfonate. A multi-technique approach provides a self-validating system, ensuring the material meets the stringent requirements for pharmaceutical intermediate manufacturing.
High-Performance Liquid Chromatography (HPLC)
HPLC is the primary method for assessing purity and quantifying the compound.
-
Objective: To determine the purity of the methanesulfonate salt and detect any process-related impurities.
-
Methodology:
-
System: A standard HPLC system with a UV detector.
-
Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size). The use of a C18 column is standard for moderately polar aromatic compounds, providing good retention and separation from non-polar and highly polar impurities.[7]
-
Mobile Phase: A gradient of (A) 0.1% Trifluoroacetic Acid (TFA) in Water and (B) Acetonitrile. A typical gradient might run from 5% B to 95% B over 20 minutes. TFA is used as an ion-pairing agent to improve peak shape for the basic amidine group.
-
Flow Rate: 1.0 mL/min.
-
Detection: UV at 254 nm.
-
Sample Preparation: Dissolve a precisely weighed sample in a suitable diluent (e.g., 50:50 Acetonitrile:Water) to a concentration of approximately 0.5 mg/mL.
-
-
Validation: The method's validity is confirmed by sharp, symmetrical peaks for the main component and baseline separation from any impurities. Purity is typically reported as a percentage of the total peak area.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR provides unambiguous structural confirmation.
-
Objective: To confirm the chemical structure and identity of the compound.
-
Methodology:
-
Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.7 mL of a deuterated solvent, typically DMSO-d₆, as the compound has good solubility in this solvent.[3]
-
¹H NMR: The proton NMR spectrum will show characteristic signals for the aromatic protons on the naphthalene ring, a singlet for the methyl group of the methanesulfonate counter-ion, and broad signals for the -OH and amidinium (-C(NH₂)₂) protons.
-
¹³C NMR: The carbon NMR will show distinct signals for each unique carbon atom in the naphthalene ring system, the amidine carbon, and the methyl carbon of the counter-ion.
-
-
Causality: The choice of DMSO-d₆ is crucial as its residual solvent peak does not obscure key signals, and it readily dissolves the sample. The combination of ¹H and ¹³C spectra provides a complete structural fingerprint.
Mass Spectrometry (MS)
MS is used to confirm the molecular weight of the cation.
-
Objective: To verify the molecular weight of the 6-amidino-2-naphthol cation.
-
Methodology:
-
Technique: Electrospray Ionization (ESI) in positive ion mode is the preferred method. ESI is a soft ionization technique ideal for polar, non-volatile molecules.
-
Analysis: The analysis will detect the protonated molecular ion [M+H]⁺ of the free base at an m/z corresponding to a mass of 187.21 Da. The methanesulfonate anion is not typically observed in positive mode.
-
High-Resolution MS (HRMS): For unequivocal identity confirmation, HRMS can determine the accurate mass and elemental composition, distinguishing it from other compounds with the same nominal mass.
-
Biological Significance and Applications
The primary relevance of 6-Amidino-2-naphthol is defined by its relationship with the drug Nafamostat.
Intermediate for Nafamostat Synthesis
6-Amidino-2-naphthol Methanesulfonate is the penultimate intermediate in the synthesis of Nafamostat Mesylate.[1] It provides the core amidino-naphthol structure onto which the second component of the drug, 4-guanidinobenzoic acid, is attached via an ester linkage. The efficiency and purity of this synthetic step are critical for the overall yield and quality of the final API.
Metabolite of Nafamostat
In vivo, Nafamostat is highly unstable and is rapidly hydrolyzed by blood and tissue esterases into its two constituent parts: 6-Amidino-2-naphthol (AN) and 4-guanidinobenzoic acid (4-GBA).[2][8] This rapid metabolism results in a very short half-life for the parent drug.
Biological Activity Profile
While the parent drug, Nafamostat, is a potent, broad-spectrum inhibitor of serine proteases like trypsin, thrombin, and TMPRSS2, its metabolite 6-Amidino-2-naphthol is considered an inactive protease inhibitor .[8][9][10] This is a crucial finding from a drug development perspective, as it indicates that the therapeutic effect of Nafamostat is derived from the intact molecule and not its breakdown products.
However, the metabolites are not without biological effect. The well-documented side effect of hyperkalemia (elevated potassium levels) associated with Nafamostat administration is attributed to the action of its metabolites, including 6-Amidino-2-naphthol.[8] These metabolites have been shown to inhibit amiloride-sensitive Na⁺ channels in the collecting ducts of the kidneys and suppress the Na-K ATPase pathway in erythrocytes.[8] This inhibition disrupts normal potassium secretion and influx, leading to its accumulation in the blood.
Application in Proteomics
Beyond its role in drug synthesis, 6-Amidino-2-naphthol Methanesulfonate has found a niche application in proteomics research. It can be used as an N-terminal derivatization reagent for peptides.[5] Attaching this bulky, charged group to the N-terminus of a peptide can alter its fragmentation pattern during tandem mass spectrometry (MS/MS), often promoting the formation of specific ion series and thereby improving the confidence of peptide sequencing and identification.[3]
Conclusion
6-Amidino-2-naphthol, particularly in its methanesulfonate salt form, is a compound of significant technical interest. It is not merely a passive precursor but a molecule whose properties, synthesis, and metabolic fate are integral to the development and clinical understanding of the serine protease inhibitor Nafamostat. For researchers, a thorough understanding of its synthesis from non-toxic precursors, its comprehensive analytical profile, and its distinct biological role as an inactive metabolite that contributes to side effects is essential for both pharmaceutical manufacturing and advanced pharmacological studies. Its utility as a tool in proteomics further underscores its value to the scientific community.
References
-
Nafamostat Mesylate for Treatment of COVID-19 in Hospitalised Patients: A Structured, Narrative Review. (2022). National Institutes of Health (NIH). Available at: [Link]
- New 6-amidino-2-naphthol methanesulfonate synthesis method. Google Patents.
-
6-Amidino-2-naphthol methanesulfonate CAS 82957-06-0. Watson International. Available at: [Link]
-
Pharmacokinetics of Nafamostat, a Potent Serine Protease Inhibitor, by a Novel LC-MS/MS Analysis. (2022). National Institutes of Health (NIH). Available at: [Link]
-
Pharmacokinetics of Nafamostat, a Potent Serine Protease Inhibitor, by a Novel LC-MS/MS Analysis. OUCI. Available at: [Link]
-
6-hydroxy-2-naphthimidamide methanesulfonate salt | C12H14N2O4S. PubChem. Available at: [Link]
-
6-AMIDINO-2-NAPHTHOL METHANESULFONATE. Chongqing Chemdad Co.. Available at: [Link]
-
Pharmacological studies on 6-amidino-2-naphthyl[4-(4,5-dihydro-1H-imidazol-2-yl)amino] benzoate dimethane sulfonate (FUT-187). I: Inhibitory activities on various kinds of enzymes in vitro and anticomplement activity in vivo. PubMed. Available at: [Link]
-
Nafamostat. Wikipedia. Available at: [Link]
-
Advancements in Serine Protease Inhibitors: From Mechanistic Insights to Clinical Applications. MDPI. Available at: [Link]
-
Evaluation of the Pharmacokinetics of Nafamostat Mesylate during Continuous Renal Replacement Therapy. (2022). SciRP.org. Available at: [Link]
-
Nafamostat | C19H17N5O2. PubChem. Available at: [Link]
-
Protease Inhibitors: Summary and Applications. Carl ROTH. Available at: [Link]
-
Novel Inactivators of Serine Proteases Based on 6-chloro-2-pyrone. PubMed. Available at: [Link]
-
Example IR and NMR analysis of 2-naphthol. (2020). YouTube. Available at: [Link]
-
In Silico Analysis and Synthesis of Nafamostat Derivatives and Evaluation of Their Anti-SARS-CoV-2 Activity. PubMed Central. Available at: [Link]
-
6-Amidino-2-naphthol Methanesulfonate | Drug Information, Uses, Side Effects, Pharma intermediate Chemistry. PharmaCompass.com. Available at: [Link]
-
Quantitative analysis of naphthalene, 1-naphthol and 2-naphthol at nanomol levels in geothermal fluids using SPE with HPLC. National Institutes of Health (NIH). Available at: [Link]
-
The roles of serine protease inhibitors in dermatoses. Frontiers. Available at: [Link]
-
Quantitative analysis of naphthalene, 1-naphthol and 2-naphthol at nanomol levels in geothermal fluids using SPE with HPLC. ResearchGate. Available at: [Link]
-
Naphthalene – Determination of 1,2-dihydroxynaphthalene, 1-naphthol and 2-naphthol in urine by GC-MS. Publisso. Available at: [Link]
-
RoC Profile: Methyl Methanesulfonate. National Toxicology Program. Available at: [Link]
-
Pharmacokinetics of Nafamostat, a Potent Serine Protease Inhibitor, by a Novel LC-MS/MS Analysis. (2022). PubMed. Available at: [Link]
Sources
- 1. watson-int.com [watson-int.com]
- 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
- 3. 6-Amidino-2-naphthol Methanesulfonate | 82957-06-0 | Benchchem [benchchem.com]
- 4. 6-AMIDINO-2-NAPHTHOL METHANESULFONATE | 82957-06-0 [chemicalbook.com]
- 5. 6-AMIDINO-2-NAPHTHOL METHANESULFONATE Eight Chongqing Chemdad Co. ,Ltd [chemdad.com]
- 6. CN103896809A - New 6-amidino-2-naphthol methanesulfonate synthesis method - Google Patents [patents.google.com]
- 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
- 8. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
- 9. Nafamostat - Wikipedia [en.wikipedia.org]
- 10. mdpi.com [mdpi.com]
